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Compound of Interest

Compound Name: Allyl nonanoate

Cat. No.: B1581871 Get Quote

Essential Safety and Handling Guide for Allyl
Nonanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Allyl nonanoate in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Chemical Safety and Properties
Allyl nonanoate is a flammable liquid that can cause skin, eye, and respiratory irritation.[1] It is

crucial to handle this chemical with appropriate safety measures to prevent exposure and

accidents.
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Property Value Source

CAS Number 7493-72-3 [1][2]

Molecular Formula C12H22O2 [2][3]

Molecular Weight 198.3 g/mol

Appearance
Clear, very slightly yellow liquid

with a fruity odor

Boiling Point 151 °C at 50 mmHg

Flash Point 88.89 °C (192.00 °F)

Density 0.878 g/mL at 25 °C

Solubility
Insoluble in water; soluble in

alcohol and essential oils

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure to Allyl nonanoate. Research

indicates that chemically resistant gloves can reduce potential pesticide exposure by up to

90%.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Butyl rubber gloves.

Ensure gloves are tested

according to EN 374

standards.

Protects against skin contact,

which can cause irritation.

Nitrile and butyl rubber offer

good resistance to esters and

organic compounds.

Eye and Face Protection

Chemical safety goggles or a

face shield. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.

Prevents eye contact, which

can cause serious irritation.

Respiratory Protection

An approved half-face

respirator with organic vapor

cartridges (e.g., 3M 6000

series with 6001 or 6003

cartridges).

Protects against inhalation of

vapors, which may cause

respiratory irritation.

Body Protection

A long-sleeved lab coat or

chemical-resistant suit (e.g.,

Tychem®).

Prevents incidental skin

contact with spills or splashes.

Operational Protocol: Step-by-Step Guidance
This protocol outlines the safe handling of Allyl nonanoate from preparation to disposal.

Preparation and Handling
Ventilation: Always handle Allyl nonanoate in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure.

Ignition Sources: Before handling, ensure all potential ignition sources, such as open flames,

hot plates, and spark-producing equipment, are removed from the work area due to the

flammable nature of the chemical.

Personal Protective Equipment (PPE): Don the required PPE as specified in the table above

before handling the chemical.
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Container Handling: Use sealed containers, such as glass vials with screw caps and PTFE

septa, to minimize leakage and evaporation. When transferring, do so quickly and recap

containers immediately.

In Case of Exposure: First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention, even if

no symptoms are apparent.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water. If irritation develops or

persists, seek medical attention.

Inhalation

Move the affected person to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.

Spill Management
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Small Spills:

Eliminate all ignition sources from the area.
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Wearing appropriate PPE, absorb the spill with inert material such as sand, earth, or a

universal binder.

Collect the absorbed material into a suitable, sealable container for disposal.

Clean the spill area with 60-70% ethanol followed by a soap and water solution.

Large Spills:

Evacuate the area immediately.

Isolate the spill area for at least 50 meters (150 feet) in all directions.

Contact your institution's environmental health and safety (EHS) department for

assistance.

Disposal Plan
Proper disposal of Allyl nonanoate and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all liquid waste containing Allyl nonanoate in a designated, clearly labeled, and

leak-proof container. The container should be made of a material compatible with the

chemical, such as glass or polyethylene.

Do not mix Allyl nonanoate waste with incompatible chemicals.

Solid waste contaminated with Allyl nonanoate (e.g., absorbent materials, contaminated

gloves) should be placed in a separate, sealed, and labeled container.

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("Allyl
nonanoate"), and the associated hazards (Flammable Liquid, Irritant).
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Store waste containers in a designated satellite accumulation area that is cool, dry, and

well-ventilated, away from heat and ignition sources.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal company.

Never dispose of Allyl nonanoate down the drain or in regular trash.

Workflow for Safe Handling of Allyl Nonanoate
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Safe Handling and Disposal Workflow for Allyl Nonanoate

1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Emergency Procedures

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Remove Ignition Sources

Use in a Well-Ventilated Area

Minimize Exposure During Transfer Spill Cleanup First Aid

Decontaminate Work Area

Properly Remove and Dispose of PPE

Collect Waste in Labeled Containers

Store Waste in Designated Area

Dispose via EHS or Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Allyl nonanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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